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Compound of Interest

Compound Name: 2-(4-Aminophenyl)butanoic acid

Cat. No.: B112430

Welcome to the technical support center for the synthesis of 2-(4-aminophenyl)butanoic acid.
This guide is designed for researchers, scientists, and drug development professionals to
navigate the common challenges and optimize the yield of this important chemical
intermediate.[1] We will delve into the nuances of the synthetic process, providing not just
procedural steps, but also the underlying chemical principles to empower you to troubleshoot
effectively.

I. Overview of the Primary Synthetic Route

The most prevalent and industrially relevant synthesis of 2-(4-aminophenyl)butanoic acid
involves the catalytic hydrogenation of its nitro precursor, 2-(4-nitrophenyl)butanoic acid.[1][2]
This method is favored for its efficiency and atom economy.

The overall transformation is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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